Cas no 427878-70-4 (ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)
Ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate is a heterocyclic compound featuring a fused pyrrolo-triazine core with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The presence of both ester and carbonyl groups enhances reactivity, facilitating further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic expansions. The compound is typically characterized by high purity and stability, making it suitable for precise experimental use. Its utility in medicinal chemistry stems from its potential as a scaffold for kinase inhibitors and other therapeutic agents.
427878-70-4 structure
Product Name:ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
CAS No:427878-70-4
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD11044884
CID:828950
PubChem ID:135438448
Update Time:2025-10-17
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- 5-Methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
- ETHYL 4-HYDROXY-5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZINE-6-CARBOXYLATE
- ethyl 5-methyl-4-oxo-1H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo-[1,2-f][1,2,4]triazine-6-carboxylate
- Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
- Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 1,4-dihydro-5-methyl-4-oxo-, ethyl ester
- ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE
- C10H11N3O3
- ethyl 5-methyl-4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- AK120807
- 5-methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid eth
- 5-methyl-4
- CID 135438448
- ethyl 4-hydroxy-5-Methyl -4a,5-dihydro pyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
- Ethyl 4-hydroxy-5-Methylp...
- ethyl 5-Methyl-4-oxo-3,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- ethyl 5-methyl-4-oxo-3H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- Ethyl5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- AKOS015949589
- DB-026877
- MFCD12408334
- MFCD11044884
- AKOS016011496
- 427878-70-4
- PB28442
- W-202741
- AC-25048
- Ethyl 4-hydroxy-5-methylpyrrolo[1,2-f][1,2,4] triazine-6-carboxylate, AldrichCPR
- SY029966
- XCUHVGKOOKXZNK-UHFFFAOYSA-N
- Ethyl 5-Methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
- DS-6275
- 4-hydroxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
- Ethyl 3,4-dihydro-5-methyl-4-oxopyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
- W16674
- Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo[2,1-f]-1,2,4-triazine-6-carboxylate
- CS-M1177
- 4-hydroxy-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
- SCHEMBL1227597
- DTXSID80468765
- ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
-
- MDL: MFCD11044884
- Inchi: 1S/C10H11N3O3/c1-3-16-10(15)7-4-13-8(6(7)2)9(14)11-5-12-13/h4-5H,3H2,1-2H3,(H,11,12,14)
- InChI Key: XCUHVGKOOKXZNK-UHFFFAOYSA-N
- SMILES: N12C=C(C(OCC)=O)C(C)=C1C(=O)N=CN2
Computed Properties
- Exact Mass: 221.08000
- Monoisotopic Mass: 221.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7
- XLogP3: 0.8
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 400.9±47.0 °C at 760 mmHg
- Flash Point: 196.265°C
- Refractive Index: 1.641
- PSA: 76.46000
- LogP: 0.50770
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264;P270;P301+P312;P330
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TE757-1g |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 1g |
1891CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TE757-250mg |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 250mg |
747CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TE757-5g |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 5g |
6686CNY | 2021-05-08 | |
| AstaTech | 60815-0.25/G |
ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE |
427878-70-4 | 97% | 0.25g |
$77 | 2023-09-16 | |
| AstaTech | 60815-1/G |
ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE |
427878-70-4 | 97% | 1g |
$193 | 2023-09-16 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17634-0.1g |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 0.1g |
366.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17634-0.25g |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 0.25g |
610.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17634-1g |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 1g |
1544.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB17634-5g |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 97% | 5g |
5460.00 | 2021-07-09 | |
| Chemenu | CM103775-100mg |
ethyl 5-methyl-4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate |
427878-70-4 | 95%+ | 100mg |
$81 | 2021-08-06 |
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
427878-70-4 (ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk